Cas no 2228735-29-1 ({1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine)

• Product Name: {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine
• CAS No: 2228735-29-1
• MF: C₁₀H₁₄F₂N₄
• MW: 228.241768360138
• CID: 6452862
• PubChem ID: 165751397
• Update Time: 2025-11-01

{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine
• 2228735-29-1
• {1-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2,2-difluorocyclopropyl}methanamine
• EN300-1970387

• Inchi： 1S/C10H14F2N4/c11-10(12)5-9(10,6-13)8-4-16(15-14-8)3-7-1-2-7/h4,7H,1-3,5-6,13H2
• InChI Key： TWTIDKODORMPJI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CN(CC2CC2)N=N1)CN)F

Computed Properties

• Exact Mass: 228.11865279g/mol
• Monoisotopic Mass: 228.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine

Introduction to {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine (CAS No. 2228735-29-1)

{1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228735-29-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of a {triazole} ring and a {difluorocyclopropyl} moiety makes it an intriguing candidate for various therapeutic applications.

The structural framework of {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine incorporates several key functional groups that contribute to its chemical reactivity and biological potential. The {triazole} ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for the design of bioactive molecules. Additionally, the {difluorocyclopropyl} group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The {difluorocyclopropyl} substituent in this compound is particularly noteworthy as it combines the benefits of fluorine chemistry with the structural constraints provided by the cyclopropyl ring. This combination has been explored in various drug candidates and has shown promise in improving pharmacokinetic profiles.

One of the most compelling aspects of {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine is its potential as a lead compound for further derivatization. The presence of both a {triazole} and a {difluorocyclopropyl} group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding modes of this compound with potential targets. These studies have revealed that the {triazole} ring interacts favorably with aromatic residues in protein binding pockets, while the {difluorocyclopropyl} group enhances binding affinity through hydrophobic interactions and dipole-dipole interactions.

The synthesis of {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These synthetic strategies have not only improved yield but also allowed for greater control over regioselectivity and stereoselectivity.

As research continues to uncover new biological activities and mechanisms of action, compounds like {1-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2,2-difluorocyclopropyl}methanamine are expected to play a significant role in drug discovery efforts. Their unique structural features offer a rich foundation for innovation in medicinal chemistry. By leveraging computational tools and sophisticated synthetic techniques, researchers can explore their potential further and develop novel therapeutics that address unmet medical needs.

The future directions for this compound include exploring its efficacy in preclinical models and evaluating its safety profile. Collaborative efforts between chemists and biologists will be essential in translating these promising findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this will serve as valuable tools for advancing pharmaceutical science.